Cas no 2341796-75-4 ((S,R,S)-AHPC-C10-NH2 (dihydrochloride))

(S,R,S)-AHPC-C10-NH2 (dihydrochloride) is a chiral, small-molecule degrader ligand designed for targeted protein degradation applications. Its structure incorporates a hydrophobic C10 linker and an amine terminus, facilitating conjugation to E3 ligase ligands for PROTAC development. The (S,R,S) stereochemistry ensures high binding affinity and selectivity for target proteins, while the dihydrochloride salt form enhances solubility and stability in aqueous solutions. This compound is particularly valuable in chemical biology and drug discovery for its ability to promote selective protein degradation via the ubiquitin-proteasome system. Its well-defined stereochemistry and functional group compatibility make it a versatile tool for probing protein function and developing novel therapeutic strategies.
(S,R,S)-AHPC-C10-NH2 (dihydrochloride) structure
2341796-75-4 structure
Product Name:(S,R,S)-AHPC-C10-NH2 (dihydrochloride)
CAS No:2341796-75-4
MF:C33H53Cl2N5O4S
MW:686.7760
CID:4760351
PubChem ID:138991795
Update Time:2025-08-05

(S,R,S)-AHPC-C10-NH2 (dihydrochloride) Chemical and Physical Properties

Names and Identifiers

    • BCP33430
    • (S,R,S)-AHPC-C10-NH2 (dihydrochloride)
    • (2S,4R)-1-((S)-2-(11-Aminoundecanamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide dihydrochloride
    • (2S,4R)-1-[(2S)-2-(11-aminoundecanoylamino)-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;dihydrochloride
    • PD117666
    • EX-A3916
    • HY-129941A
    • VH032-C10-NH2 dihydrochloride
    • (S,R,S)-AHPC-CO-C10-NH2 HCl
    • CS-0120120
    • DA-48879
    • (S,R,S)-AHPC-C10-NH2 dihydrochloride
    • 2341796-75-4
    • AKOS037653451
    • Inchi: 1S/C33H51N5O4S.2ClH/c1-23-29(43-22-36-23)25-16-14-24(15-17-25)20-35-31(41)27-19-26(39)21-38(27)32(42)30(33(2,3)4)37-28(40)13-11-9-7-5-6-8-10-12-18-34;;/h14-17,22,26-27,30,39H,5-13,18-21,34H2,1-4H3,(H,35,41)(H,37,40);2*1H/t26-,27+,30-;;/m1../s1
    • InChI Key: AANLWYRSPUHEKW-MIZQACOZSA-N
    • SMILES: Cl[H].Cl[H].S1C([H])=NC(C([H])([H])[H])=C1C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C([C@]1([H])C([H])([H])[C@]([H])(C([H])([H])N1C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)=O)O[H])=O

Computed Properties

  • Exact Mass: 685.3195318g/mol
  • Monoisotopic Mass: 685.3195318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 17
  • Complexity: 876
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166

(S,R,S)-AHPC-C10-NH2 (dihydrochloride) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Additional information on (S,R,S)-AHPC-C10-NH2 (dihydrochloride)

Introduction to (S,R,S)-AHPC-C10-NH2 (Dihydrochloride) and Its Applications in Modern Chemistry and Medicine

The compound with the CAS number 2341796-75-4 is a specialized chemical entity that has garnered significant attention in the fields of chemistry and pharmaceuticals. Specifically, the product name (S,R,S)-AHPC-C10-NH2 (dihydrochloride) refers to a chiral derivative with a unique molecular structure, making it a subject of extensive research and development. This introduction aims to provide a comprehensive overview of this compound, its properties, and its emerging applications, particularly in the context of contemporary scientific advancements.

In recent years, the development of novel compounds with tailored molecular architectures has revolutionized various sectors of the chemical and pharmaceutical industries. Among these, the derivative (S,R,S)-AHPC-C10-NH2 (dihydrochloride) has emerged as a promising candidate due to its distinctive chemical properties and potential therapeutic benefits. The CAS number 2341796-75-4 serves as a unique identifier for this compound, facilitating its recognition and study in academic and industrial settings.

The molecular structure of (S,R,S)-AHPC-C10-NH2 (dihydrochloride) is characterized by its chiral center, which imparts a high degree of specificity to its interactions with biological targets. This chirality is crucial for many pharmaceutical applications, as it can significantly influence the compound's efficacy and selectivity. The presence of multiple stereocenters in the molecule enhances its complexity and potential utility in drug design.

One of the most compelling aspects of (S,R,S)-AHPC-C10-NH2 (dihydrochloride) is its dihydrochloride salt form. This salt form improves the compound's solubility and stability, making it more suitable for various applications, including pharmaceutical formulations. The dihydrochloride modification also enhances the compound's bioavailability, which is a critical factor in drug development.

Recent studies have highlighted the potential of (S,R,S)-AHPC-C10-NH2 (dihydrochloride) in several areas of research. For instance, its unique chemical properties have made it a valuable tool in the study of enzyme inhibition and receptor binding. Researchers have utilized this compound to explore new mechanisms of action for various therapeutic agents, leading to innovative approaches in drug discovery.

The compound's ability to interact selectively with biological targets has also opened up new avenues in personalized medicine. By tailoring the molecular structure to target specific pathways or receptors, researchers can develop more effective treatments for individual patients. This level of specificity is particularly important in treating complex diseases such as cancer and neurological disorders.

In addition to its pharmaceutical applications, (S,R,S)-AHPC-C10-NH2 (dihydrochloride) has shown promise in other areas of chemistry. Its chiral nature makes it an excellent candidate for use in catalysis and asymmetric synthesis, where enantioselective reactions are crucial. These applications highlight the compound's versatility and its potential to contribute to advancements across multiple scientific disciplines.

The synthesis of (S,R,S)-AHPC-C10-NH2 (dihydrochloride) presents unique challenges due to its complex molecular architecture. However, recent advancements in synthetic chemistry have made it more feasible to produce this compound on an industrial scale. These improvements have not only enhanced accessibility but also facilitated further research into its applications.

Emerging research indicates that (S,R,S)-AHPC-C10-NH2 (dihydrochloride) may play a significant role in developing novel materials with tailored properties. Its ability to form stable complexes with other molecules makes it a valuable component in designing smart materials and functional polymers. These materials could find applications in various industries, including electronics and coatings.

The safety profile of (S,R,S)-AHPC-C10-NH2 (dihydrochloride) is another critical aspect that has been extensively studied. Preliminary toxicology studies suggest that the compound is well-tolerated at moderate doses, making it suitable for further development into therapeutic agents. However, additional research is needed to fully understand its long-term effects and potential side effects.

In conclusion, the compound identified by CAS number 2341796-75-4, specifically the product name (S,R,S)-AHPC-C10-NH2 (dihydrochloride), represents a significant advancement in chemical and pharmaceutical research. Its unique properties make it a versatile tool with applications ranging from drug development to material science. As research continues to uncover new possibilities for this compound, its impact on science and industry is likely to grow even further.

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